Cas no 134767-27-4 (4-Acridinecarboxamide)

4-Acridinecarboxamide structure
4-Acridinecarboxamide structure
Product Name:4-Acridinecarboxamide
CAS No:134767-27-4
MF:C14H10N2O
MW:222.24200296402
CID:181471
PubChem ID:3025721
Update Time:2025-04-19

4-Acridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Acridinecarboxamide
    • acridine-4-carboxamide
    • SCHEMBL461849
    • 134767-27-4
    • DTXSID20158936
    • KCBDLLNCTLQLPL-UHFFFAOYSA-N
    • Inchi: 1S/C14H10N2O/c15-14(17)11-6-3-5-10-8-9-4-1-2-7-12(9)16-13(10)11/h1-8H,(H2,15,17)
    • InChI Key: KCBDLLNCTLQLPL-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC2=CC3C=CC=CC=3N=C21)N

Computed Properties

  • Exact Mass: 222.0794
  • Monoisotopic Mass: 222.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56Ų
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.31
  • Boiling Point: 511°Cat760mmHg
  • Flash Point: 262.8°C
  • Refractive Index: 1.748
  • PSA: 55.98
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.